Cas no 178603-08-2 (Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1R,4S)-)

• Product Name: Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1R,4S)-
• CAS No: 178603-08-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 112924
• Update Time: 2024-01-24

Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1R,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,1-amino-7,7-dimethyl-, (1R,4S)-
• Bicyclo[2.2.1]heptan-2-one, 1-amino-7,7-dimethyl-, (1R,4S)- (9CI)

• Inchi： 1S/C9H15NO/c1-8(2)6-3-4-9(8,10)7(11)5-6/h6H,3-5,10H2,1-2H3/t6-,9-/m0/s1
• InChI Key： MJYDCJSTORDUSO-RCOVLWMOSA-N
• SMILES： [C@@]12(N)C(C)(C)[C@@]([H])(CC1)CC2=O

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09